Cas no 888483-80-5 (Ethyl 5-Chloro-4-Methylpentanoate)

Ethyl 5-Chloro-4-Methylpentanoate is a versatile ester compound characterized by its chloro and methyl functional groups, which enhance its reactivity in organic synthesis. This intermediate is particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for selective transformations, making it useful in multi-step synthetic routes. Its ester moiety further facilitates derivatization under mild conditions. The compound exhibits good stability under standard storage conditions, ensuring consistent performance in reactions. Its balanced reactivity and structural features make it a practical choice for applications requiring precise functionalization.
Ethyl 5-Chloro-4-Methylpentanoate structure
888483-80-5 structure
Product Name:Ethyl 5-Chloro-4-Methylpentanoate
CAS No:888483-80-5
MF:C8H15ClO2
MW:178.656502008438
CID:5730491
Update Time:2025-06-28

Ethyl 5-Chloro-4-Methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-Chloro-4-Methylpentanoate
    • Pentanoic acid, 5-chloro-4-methyl-, ethyl ester, (4R)-
    • Inchi: 1S/C8H15ClO2/c1-3-11-8(10)5-4-7(2)6-9/h7H,3-6H2,1-2H3/t7-/m1/s1
    • InChI Key: UWNPKENRBADYBT-SSDOTTSWSA-N
    • SMILES: C(OCC)(=O)CC[C@@H](C)CCl

Experimental Properties

  • Density: 1.016±0.06 g/cm3(Predicted)
  • Boiling Point: 220.0±13.0 °C(Predicted)

Ethyl 5-Chloro-4-Methylpentanoate Pricemore >>

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Additional information on Ethyl 5-Chloro-4-Methylpentanoate

Ethyl 5-Chloro-4-Methylpentanoate (CAS No. 888483-80-5): A Comprehensive Overview

Ethyl 5-Chloro-4-Methylpentanoate (CAS No. 888483-80-5) is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester, characterized by its unique structural properties, has garnered attention for its potential applications in synthetic chemistry and drug development. The compound's molecular structure, featuring a chloro-substituted pentanoic acid derivative, makes it a versatile intermediate in various chemical transformations.

The synthesis of Ethyl 5-Chloro-4-Methylpentanoate involves meticulous reaction conditions and precise control over reaction parameters. Typically, the ester is produced through the Fischer esterification of 5-chloro-4-methylpentanoic acid with ethanol in the presence of an acid catalyst. This process highlights the compound's importance in fine chemical synthesis, where purity and yield are critical factors.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for producing Ethyl 5-Chloro-4-Methylpentanoate. Researchers have been investigating catalytic systems that minimize waste and energy consumption, aligning with global efforts to reduce the environmental impact of chemical manufacturing. These innovations not only enhance the efficiency of production but also contribute to the development of eco-friendly synthetic routes.

The applications of Ethyl 5-Chloro-4-Methylpentanoate extend beyond basic organic synthesis. In pharmaceutical research, this compound serves as a key intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for designing novel therapeutic agents. For instance, researchers have explored its utility in developing new antibiotics and anti-inflammatory drugs, leveraging its ability to undergo further functionalization.

One particularly intriguing aspect of Ethyl 5-Chloro-4-Methylpentanoate is its role in polymer chemistry. The compound's ability to act as a monomer or crosslinking agent has been investigated in the development of advanced materials. These materials exhibit enhanced mechanical properties and chemical stability, making them suitable for use in high-performance applications such as coatings and adhesives.

In the field of agrochemicals, Ethyl 5-Chloro-4-Methylpentanoate has shown promise as a precursor to various active ingredients. Its structural motif is found in several herbicides and fungicides that are effective in protecting crops from pests and diseases. The compound's versatility allows for modifications that can tailor its biological activity to specific needs, contributing to the ongoing development of sustainable agricultural practices.

The pharmacological potential of Ethyl 5-Chloro-4-Methylpentanoate has also been explored through computational modeling and high-throughput screening techniques. These approaches have enabled researchers to identify novel drug candidates with improved efficacy and reduced side effects. The compound's interaction with biological targets has been studied using spectroscopic methods, providing insights into its mechanism of action.

The safety profile of Ethyl 5-Chloro-4-Methylpentanoate is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies adhere to stringent regulatory guidelines to ensure that the compound is used safely and responsibly across various industries.

In conclusion, Ethyl 5-Chloro-4-Methylpentanoate (CAS No. 888483-80-5) represents a multifaceted compound with significant implications in multiple sectors. Its role as an intermediate in organic synthesis, pharmaceutical development, polymer chemistry, and agrochemicals underscores its importance in modern science and industry. As research continues to uncover new applications for this compound, its value is likely to grow even further.

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